![molecular formula C32H26N4O5 B2473952 (2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-2-[(2,4-dimethoxyphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide CAS No. 478343-05-4](/img/structure/B2473952.png)
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-2-[(2,4-dimethoxyphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2Z)-N-[4-(1H-benzimidazol-2-yl)phenyl]-2-[(2,4-dimethoxyphenyl)imino]-8-methoxy-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C32H26N4O5 and its molecular weight is 546.583. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivative Formation
- The compound, as part of a series of functionalized chromenes, has been utilized in the synthesis of a variety of heterocyclic compounds. These include derivatives like pyrazoles, tetrazoles, isoxazoles, pyrimidines, and others, as shown in a study by Azab and Latif (2012) (Azab & Latif, 2012).
Recyclization Studies
- Kovalenko et al. (1998) demonstrated that 2-iminocoumarin-3-carboxamide can be recyclized using reagents like o-phenylenediamines and o-amino(thio)phenols to form various coumarins. This process is part of an alternative synthesis method and provides valuable analytical comparison of synthetic routes (Kovalenko et al., 1998).
Biological Evaluation
- A study by Ravindernath et al. (2013) focused on synthesizing a series of benzo[d]imidazolyl chromeno[2,3-d]pyrimidinones, demonstrating their anti-microbial and anti-oxidant activities. This highlights the biological potential of compounds within this chemical class (Ravindernath et al., 2013).
Antibacterial Effects
- Behrami and Dobroshi (2019) reported the synthesis and antibacterial activity of compounds like 4-hydroxy-chromen-2-one. Their research goal was to create novel organic compounds with high levels of antibacterial activity, showcasing another potential application in the medical field (Behrami & Dobroshi, 2019).
Antimicrobial Activity
- Ukhov et al. (2021) synthesized N-Aryl-7-Hydroxy-2-Imino-2H-Chromene-3-Carboxamides and found that some compounds exhibited antimicrobial activity. This further underscores the potential medicinal applications of these compounds (Ukhov et al., 2021).
Potential Biological Agents
- Nagaraja et al. (2020) synthesized derivatives of 3-[3-(1H-benzimidazol-2-ylsulfanyl)-3-phenyl propanoyl]-2H-chromen-2-one, exploring their potential as biological agents. This study included antimicrobial activity tests, antioxidant studies, and molecular docking studies, illustrating the diverse applications of these compounds in biological research (Nagaraja et al., 2020).
properties
IUPAC Name |
N-[4-(1H-benzimidazol-2-yl)phenyl]-2-(2,4-dimethoxyphenyl)imino-8-methoxychromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H26N4O5/c1-38-22-15-16-26(28(18-22)40-3)36-32-23(17-20-7-6-10-27(39-2)29(20)41-32)31(37)33-21-13-11-19(12-14-21)30-34-24-8-4-5-9-25(24)35-30/h4-18H,1-3H3,(H,33,37)(H,34,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMSRIIVNVYZOBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)N=C2C(=CC3=C(O2)C(=CC=C3)OC)C(=O)NC4=CC=C(C=C4)C5=NC6=CC=CC=C6N5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H26N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
546.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.